![molecular formula C15H24N2O3S2 B5516417 N-cyclohexyl-4-[(diethylamino)sulfonyl]-2-thiophenecarboxamide](/img/structure/B5516417.png)
N-cyclohexyl-4-[(diethylamino)sulfonyl]-2-thiophenecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of N-cyclohexyl-4-[(diethylamino)sulfonyl]-2-thiophenecarboxamide derivatives involves various chemical reactions, highlighting the versatility and complexity of synthetic chemistry in producing compounds with specific functionalities. For instance, the synthesis and characterization of N-(R-carbamothioyl)cyclohexanecarboxamides and their metal complexes provide insights into the structural aspects and reactivity of such compounds, demonstrating the twisted conformation of molecules related to this compound (Ozer et al., 2009).
Molecular Structure Analysis
The molecular structure of these compounds, as elucidated through techniques like X-ray crystallography, reveals detailed information on their conformation and electron distribution. For example, the crystal structure of HL1, a related compound, showcases a delocalization of π electrons over the C–N bonds, indicating the potential for unique chemical reactivity and interactions (Ozer et al., 2009).
Chemical Reactions and Properties
The chemical reactions involving this compound derivatives are diverse, including their ability to form complexes with metals like Ni(II) and Cu(II). These reactions not only demonstrate the chemical versatility of these compounds but also their potential application in catalysis and material science (Ozer et al., 2009).
properties
IUPAC Name |
N-cyclohexyl-4-(diethylsulfamoyl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O3S2/c1-3-17(4-2)22(19,20)13-10-14(21-11-13)15(18)16-12-8-6-5-7-9-12/h10-12H,3-9H2,1-2H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXAGDVMBMNQSRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CSC(=C1)C(=O)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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